Cas no 7474-99-9 ( )

• Product Name: &nbsp
• CAS No: 7474-99-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 980194
• PubChem ID: 5385187
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [(Z)-1-(4-methylphenyl)propylideneamino]urea
• 1-p-tolyl-propan-1-one semicarbazone
• 1-p-Tolyl-propan-1-on-semicarbazon
• 4-Methyl-propiophenon-semicarbazon
• AC1NTOIZ
• NSC401127
• p-Methyl-propiophenon-semicarbazon
• NSC-401127
• (2Z)-2-[1-(4-Methylphenyl)propylidene]hydrazinecarboxamide
• (2Z)-2-[1-(4-Methylphenyl)propylidene]hydrazine-1-carboxamide
• DTXSID40419637
• 7474-99-9
•  

• Inchi： 1S/C11H15N3O/c1-3-10(13-14-11(12)15)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H3,12,14,15)/b13-10-
• InChI Key： ANXFRTGWNKSKAT-RAXLEYEMSA-N
• SMILES： O=C(N)N/N=C(/CC)\C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 205.12165
• Monoisotopic Mass: 205.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.12
• Refractive Index: 1.56
• PSA: 67.48
• LogP: 2.86860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes